1-Cyano-1-propylcyclopent-3-ene

• Molecular Formula: C9H13N
• Molecular Weight: 135.21 g/mol
• IUPAC Name: 1-propylcyclopent-3-ene-1-carbonitrile
• InChI: InChI=1S/C9H13N/c1-2-5-9(8-10)6-3-4-7-9/h3-4H,2,5-7H2,1H3
• InChI Key: FBYNVXMJAGXAGH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(CC=CC1)C#N

Description

1-Cyano-1-propylcyclopent-3-ene is a substituted cyclopentene derivative featuring a cyano (-CN) group and a propyl chain at the 1-position of the cyclopentene ring.

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence focuses on 1-(3-Chloropropyl)cyclopent-1-ene (CAS 93474-50-1), a structurally related compound but with distinct functional groups. Below is a comparative analysis based on available

Table 1: Key Properties of 1-(3-Chloropropyl)cyclopent-1-ene vs. Hypothetical 1-Cyano-1-propylcyclopent-3-ene

Property	1-(3-Chloropropyl)cyclopent-1-ene	This compound (Hypothetical)
Molecular Formula	C₈H₁₃Cl	C₉H₁₁N (estimated)
Molecular Weight	144.64 g/mol	~133.19 g/mol (calculated)
Functional Group	Chloropropyl	Cyano + Propyl
Boiling Point	Not reported	Not available
Hazard Statements	Not classified	Unknown (cyano groups often pose toxicity)

Key Differences:

In contrast, the cyano group in this compound is strongly electron-withdrawing, which could enhance stability in radical reactions or conjugate additions.

Synthetic Utility: Chloropropyl derivatives are often intermediates in alkylation or cross-coupling reactions. Cyano-substituted cyclopentenes, however, are typically precursors to amines, carboxylic acids, or heterocycles via hydrolysis or reduction.

Research Findings and Limitations

• Comparisons are extrapolated from structural analogs and general organic chemistry principles.
• Critical Need for Data : Properties such as boiling point, solubility, and spectroscopic signatures (IR, NMR) are essential for practical applications but remain unaddressed in the provided sources.